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Compound of Interest

Compound Name: Phenanthrene-[U-13C]

Cat. No.: B1146099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Phenanthrene-[U-13C],
a uniformly 13C-labeled polycyclic aromatic hydrocarbon (PAH). This isotopically labeled

compound is a valuable tool in environmental science, toxicology, and drug metabolism

studies, enabling precise tracing and quantification in complex matrices.

Core Compound Identification
The definitive Chemical Abstracts Service (CAS) number for Phenanthrene-[U-13C], where all

14 carbon atoms are the 13C isotope, is 1262770-68-2. It is crucial to use this CAS number to

ensure the procurement of the correct, fully-labeled standard for experimental accuracy.

Physicochemical and Spectroscopic Data
Quantitative data for Phenanthrene-[U-13C] are summarized in the tables below. This

information is essential for experimental design, including solvent selection, concentration

calculations, and analytical method development.

Table 1: General and Physical Properties
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Property Value Source

CAS Number 1262770-68-2 N/A

Molecular Formula ¹³C₁₄H₁₀ N/A

Molecular Weight 192.13 g/mol N/A

Appearance
Colorless monoclinic crystals

or powder
[1]

Melting Point 98-100 °C N/A

Isotopic Purity ≥99 atom % ¹³C N/A

Solubility

Soluble in organic solvents

such as aromatic

hydrocarbons, ethanol, diethyl

ether, acetone, benzene, and

carbon disulfide.[1]

N/A

Table 2: Spectroscopic Data for Unlabeled Phenanthrene
No experimentally derived spectra for Phenanthrene-[U-13C] are publicly available. The data

below for unlabeled phenanthrene (CAS: 85-01-8) serve as a reference. The 13C labeling will

significantly alter the spectra.

Spectroscopic Data Details

¹³C NMR (CDCl₃, 25.16 MHz)
Shifts [ppm]: 131.99, 130.25, 128.46, 126.84,

126.46, 122.59[1]

Infrared (IR) Spectrum
Major peaks can be viewed on the NIST

WebBook[2]

Note on Spectroscopic Data for Phenanthrene-[U-13C]:

¹³C NMR: A proton-decoupled ¹³C NMR spectrum of the fully labeled compound would exhibit

complex splitting patterns due to ¹³C-¹³C coupling, a phenomenon not observed in the

spectrum of the natural abundance compound.
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IR Spectrum: The vibrational frequencies in the IR spectrum of Phenanthrene-[U-13C] will

be shifted to lower wavenumbers compared to the unlabeled compound due to the heavier

mass of the ¹³C isotope.

Signaling and Metabolic Pathways
Phenanthrene is known to interact with biological systems through various pathways. The use

of Phenanthrene-[U-13C] allows for the precise tracking of its fate in these processes.

Mammalian Aryl Hydrocarbon Receptor (AhR) Signaling
Pathway
Phenanthrene, like other PAHs, can act as a ligand for the Aryl Hydrocarbon Receptor (AhR), a

transcription factor that regulates the expression of genes involved in xenobiotic metabolism,

including cytochrome P450 enzymes. Activation of this pathway is a key event in the

toxicological effects of PAHs.

Caption: Aryl Hydrocarbon Receptor (AhR) signaling pathway activation by Phenanthrene.

Bacterial Degradation Pathway of Phenanthrene
In soil and aquatic environments, various bacteria can degrade phenanthrene. The metabolic

pathway typically involves initial dioxygenation followed by ring cleavage. Phenanthrene-[U-
13C] is an invaluable tool for studying these degradation pathways and quantifying the rates of

mineralization.

Caption: Bacterial degradation pathways of Phenanthrene.

Experimental Protocols
The following sections outline the methodologies for key experiments where Phenanthrene-[U-
13C] is utilized. These are based on published research and provide a framework for

experimental design.

Trophic Transfer Study in Aquatic Ecosystems
This protocol describes a method to trace the accumulation and transfer of Phenanthrene-[U-
13C] from phytoplankton to corals.
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1. Preparation of ¹³C-Phenanthrene Stock Solution:

Dissolve Phenanthrene-[U-13C] in a suitable solvent (e.g., methanol) to create a high-

concentration stock solution.

2. Phytoplankton Exposure:

Culture a marine microalga (e.g., Dunaliella salina) in a suitable medium.

Introduce the ¹³C-Phenanthrene stock solution to the culture medium to achieve the desired

final concentrations.

Incubate the culture for a set period (e.g., 48 hours) under controlled light and temperature

conditions.

3. Sample Collection and Preparation (Phytoplankton):

After incubation, filter the algal culture through glass fiber filters to collect the biomass.

Treat the filters with hydrochloric acid fumes to remove inorganic carbon.

Dry the filters in a desiccator and store them at -20°C until analysis.

4. Coral Exposure:

Aqueous Exposure: Place coral fragments (e.g., Acropora millepora) in jars with filtered

seawater and introduce the ¹³C-Phenanthrene stock solution.

Dietary Exposure: Feed the corals with the ¹³C-labeled phytoplankton.

Maintain the corals under controlled conditions for a specified duration (e.g., up to 6 days),

collecting samples at various time points.

5. Sample Collection and Preparation (Coral):

Remove coral fragments at designated time points and freeze them at -20°C.

Use an airbrush with MilliQ water to remove the tissue from the coral skeleton.
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Acidify the tissue slurry with HCl to remove inorganic carbon.

Filter the tissue onto glass fiber filters, dry, and store in a desiccator.

6. Analysis by Cavity Ring-Down Spectroscopy (CRDS):

Pack the dried filter samples into tin capsules.

Combust the samples in a furnace to produce CO₂.

Analyze the resulting CO₂ using a CRDS instrument to measure the total carbon content and

the δ¹³C value.

Calculate the amount of ¹³C-phenanthrene accumulated in the samples based on the excess

¹³C detected compared to control samples.[3]

Analysis of Phenanthrene-[U-13C] in Soil
This protocol outlines a general procedure for the extraction and analysis of Phenanthrene-[U-
13C] from soil samples, typically used in bioremediation and environmental fate studies.

1. Sample Preparation:

Air-dry the soil sample and sieve it to ensure homogeneity.

Weigh a representative subsample (e.g., 10-20 g) of the soil into an extraction vessel.

2. Spiking with Internal Standards (Optional but Recommended):

Spike the sample with a known amount of a deuterated PAH surrogate standard (e.g.,

phenanthrene-d10) to monitor extraction efficiency.

3. Extraction:

Perform solvent extraction using a suitable method such as:

Soxhlet Extraction: Extract with a solvent mixture like dichloromethane/acetone for several

hours.
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Accelerated Solvent Extraction (ASE): Use a certified method like U.S. EPA Method 3545A

with an appropriate solvent at elevated temperature and pressure.[4]

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): A multi-residue extraction

method that can be adapted for PAHs.

4. Extract Cleanup:

Concentrate the extract using a Kuderna-Danish or nitrogen evaporator.

Perform a cleanup step to remove interfering compounds using silica gel or Florisil column

chromatography.

5. Analysis by Gas Chromatography-Mass Spectrometry (GC-MS):

Reconstitute the cleaned extract in a suitable solvent.

Analyze the extract using a GC-MS system.

GC Conditions: Use a capillary column suitable for PAH analysis (e.g., a low-bleed column).

Set up a temperature program that allows for the separation of phenanthrene from other

PAHs.

MS Conditions: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode to

enhance sensitivity and selectivity. Monitor the molecular ion of Phenanthrene-[U-13C] (m/z

192) and its fragments, as well as the ions of any internal standards used.

Quantification: Create a calibration curve using standards of Phenanthrene-[U-13C] of

known concentrations. Quantify the amount in the sample by comparing its peak area to the

calibration curve, correcting for the recovery of the internal standard.[4][5][6]

Experimental Workflow Diagram
Caption: General workflow for the analysis of Phenanthrene-[U-13C] in environmental

samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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